N-(furan-2-ylmethyl)-6-methylpyrimidin-4-amine

• IUPAC Name: N-(furan-2-ylmethyl)-6-methylpyrimidin-4-amine
• InChI: InChI=1S/C10H11N3O/c1-8-5-10(13-7-12-8)11-6-9-3-2-4-14-9/h2-5,7H,6H2,1H3,(H,11,12,13)
• InChI Key: NBKNIZKSVNHJNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)NCC2=CC=CO2
• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol

Description

“N-(furan-2-ylmethyl)-6-methylpyrimidin-4-amine” is a heterocyclic aromatic amide that contains an aromatic ring and an amide group. It is a furfural derivative synthesized under mild synthetic conditions supported by microwave radiation.

Synthesis Analysis

The synthesis of “N-(furan-2-ylmethyl)-6-methylpyrimidin-4-amine” involves the use of 2-furoic acid, furfurylamine, and furfuryl alcohol. The reactions were carried out in a microwave reactor in the presence of effective coupling reagents. The reaction time, the solvent, and the amounts of the substrates were optimized. After crystallization or flash chromatography, the final compounds were isolated with good or very good yields.

Scientific Research Applications

Anticancer Potential

The compound’s structural features, including the furan ring and the pyrimidine core, suggest potential anticancer activity. Researchers have investigated its effects on cancer cell lines such as HePG-2 and HCT-116 . .

Metal Complexes and Coordination Chemistry

N-(furan-2-ylmethyl)-6-methylpyrimidin-4-amine can form metal complexes with transition metals like Cu(II) , Co(II) , Ni(II) , and Zn(II) . These complexes exhibit diverse coordination modes, chelating to metal ions via the azomethine nitrogen and deprotonated enolized carbonyl oxygen. .

Quantum Chemical Calculations

Density Functional Theory (DFT) calculations have been employed to explore the electronic properties of the ligand and its Ni(II) complex. These calculations provide insights into the HOMO (highest occupied molecular orbital), LUMO (lowest unoccupied molecular orbital), and their energy gap. .

Therapeutic Potential Against Tumors

Furan Schiff base derivatives, especially those containing nitrogen and oxygen atoms, have shown promise against certain types of tumors. .

Platform Chemicals from Biomass

While not directly related to the compound itself, the furan platform chemicals (FPCs) derived from biomass, such as furfural and 5-hydroxymethylfurfural, play a crucial role in sustainable chemistry. .

Pharmacological Prediction and Drug Design

In silico structure-based pharmacological predictions can guide drug discovery efforts. .

Future Directions

The future research direction and development trend of the efficient synthesis for bio-based amines are prospected. The production of chemicals from biomass offers both economic and ecological benefits. Bio-based furanic oxygenates represent a well-known class of lignocellulosic biomass-derived platform molecules. These versatile building blocks can be transformed into valuable amine compounds via reductive amination or hydrogen-borrowing amination mechanisms.